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Compound of Interest

Compound Name:
(1S)-6-methoxy-1,2,3,4-

tetrahydronaphthalen-1-ol

Cat. No.: B13170475

Get Quote

Executive Summary
(1S)-6-methoxy-1-tetralol (CAS: Chiral specific, Racemate CAS: 1078-19-9 ref) is a lipophilic

chiral alcohol derived from the asymmetric reduction of 6-methoxy-1-tetralone. Its solubility

profile is governed by the interplay between its polar hydroxyl group, the methoxy ether moiety,

and the hydrophobic tetralin core.

Precise solubility data is the cornerstone of designing enantioselective crystallization

processes. This guide provides the physicochemical baseline, qualitative solubility tiers derived

from synthesis protocols, and a rigorous methodology for generating thermodynamic solubility

data (Mole Fraction vs. Temperature) required for process scale-up.

Physicochemical Characterization
Before establishing solubility, the solid-state properties of the solute must be defined to ensure

phase purity during dissolution.
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Property Value / Description Source

Compound Name
(1S)-6-methoxy-1,2,3,4-

tetrahydronaphthalen-1-ol
IUPAC

Molecular Weight 178.23 g/mol Calculated

Melting Point (Alcohol)
56–57 °C

(Enantiopure/Racemic)
[1, 2]

Melting Point (Ketone)
77–79 °C (Precursor

reference)
[3]

Chirality
(1S)-enantiomer (often >99%

ee via Ru-BINAP reduction)
[4]

Appearance
White to off-white crystalline

solid
[1]

LogP (Predicted) ~2.1 (Moderate Lipophilicity) [5]

Critical Insight: The melting point of the alcohol (56–57 °C) is significantly lower than its ketone

precursor (77–79 °C). This lower enthalpy of fusion (

) implies higher solubility in organic solvents compared to the ketone at equivalent

temperatures, necessitating careful anti-solvent selection for high-yield

crystallization.

Solubility Data & Solvent Selection
While specific mole-fraction datasets are often proprietary to pharmaceutical process groups,

the following solubility profile is synthesized from primary isolation and purification literature.

Qualitative Solubility Tier List
This classification guides solvent screening for crystallization and reaction media.
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Solubility Tier Solvents Mechanism / Usage

High Solubility (Solvent)
Methanol, Ethanol, THF,

Dichloromethane

Hydrogen bonding (alcohols)

and dipole-dipole interactions

(DCM/THF). Used for reaction

media and initial dissolution.

Moderate Solubility
Ethyl Acetate, Toluene,

Isopropyl Acetate

Van der Waals interactions

dominate. Ideal for cooling

crystallization (high

).

Low Solubility (Anti-Solvent)
n-Hexane, n-Heptane,

Cyclohexane, Water

Hydrophobic exclusion. Used

to drive precipitation or induce

supersaturation.

Thermodynamic Modeling (The Apelblat Equation)
To correlate experimental solubility data for process design, the Modified Apelblat Equation is

the industry standard. It models the mole fraction solubility (

) as a function of temperature (

).

: Mole fraction solubility of (1S)-6-methoxy-1-tetralol.

: Absolute temperature (Kelvin).

: Empirical model parameters derived from regression.

Parameter A: Related to non-ideality and solution entropy.

Parameter B: Related to the enthalpy of solution (

).

Parameter C: Accounts for the temperature dependence of heat capacity (

).
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Application: When measuring solubility (see Section 4), fit your data to this equation to predict

solubility at unmeasured temperatures within the metastable zone.

Experimental Protocol: Solubility Determination
For high-precision data required in drug development, the Dynamic Laser Monitoring Method is

superior to static gravimetric analysis due to speed and accuracy in detecting the exact

saturation point.

Workflow Diagram
The following logic flow illustrates the standard operating procedure (SOP) for generating the

solubility curve.

Start: Excess Solute + Solvent 1. Equilibration
(Stirring @ T_start)

2. Laser Transmissivity
Monitoring

3. Slow Heating
(0.1 K/min)

Suspension Detected

4. Dissolution Point
(Max Transmissivity)

Transmissivity = 100%

Loop until Clear

5. Calculate Mole Fraction (x)

Click to download full resolution via product page

Figure 1: Dynamic Laser Monitoring workflow for precise solubility determination.

Step-by-Step Methodology
Preparation: Weigh excess (1S)-6-methoxy-1-tetralol into a jacketed glass vessel. Add a

known mass of solvent (e.g., Ethanol).

Equilibration: Stir at a starting temperature (e.g., 278.15 K) until a stable suspension forms.

Laser Setup: Direct a He-Ne laser (or similar) through the vessel. A photodiode measures

the intensity of light passing through the solution.

Suspension: Low intensity (scattering).

Solution: High intensity (clear).
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Dynamic Heating: Slowly increase the temperature (0.1 to 0.5 K/min).

Endpoint Detection: Record the temperature (

) where the laser intensity sharply rises to a maximum plateau. This is the saturation
temperature for the specific concentration.

Repetition: Repeat with varying solute/solvent ratios to construct the full

vs.

curve.

Application: Crystallization & Purification
The primary utility of this solubility data is to purify the (1S)-enantiomer from reaction

byproducts or to upgrade enantiomeric excess (ee).

Solvent System Design
Based on the physicochemical properties (Section 2), the following systems are recommended

for crystallization:

Single Solvent:Methanol or Isopropyl Alcohol (IPA).

Strategy: Dissolve at 50°C (near MP), cool to 0°C.

Pros: Simple solvent recovery.

Cons: Yield may be limited by high solubility of the alcohol.

Binary System (Anti-Solvent):Ethyl Acetate (Solvent) + Hexane (Anti-Solvent).

Strategy: Dissolve in EtOAc, slowly add Hexane to induce supersaturation.

Pros: High yield; Hexane selectively precipitates the hydrophobic tetralin core while polar

impurities may remain in solution (or vice versa depending on impurity profile).

Crystallization Logic Flow
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Figure 2: Purification logic for (1S)-6-methoxy-1-tetralol via cooling crystallization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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